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Compound of Interest

Compound Name: AR-M 1000390

Cat. No.: B1243119 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of AR-M 1000390
solutions for use in cell culture experiments. AR-M 1000390 is a potent and highly selective δ-

opioid receptor agonist. Proper solution preparation is critical for obtaining accurate and

reproducible experimental results.

Introduction
AR-M 1000390 hydrochloride is a non-peptidic agonist of the δ-opioid receptor, with a reported

IC50 value of 0.87 nM.[1] It is a derivative of SNC 80 and is known to be brain-penetrant.[2][3]

[4] In cell-based assays, it has been shown to inhibit forskolin-stimulated cyclic AMP (cAMP)

accumulation, with an EC50 of 7.2±0.9 nM. Understanding the correct procedures for

dissolving and diluting this compound is essential for in vitro studies investigating its biological

effects.

Quantitative Data Summary
For ease of reference, the key quantitative data for AR-M 1000390 hydrochloride are

summarized in the table below.
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Property Value Reference

Molecular Weight 384.94 g/mol

IC50 (δ-opioid receptor) 0.87 ± 0.23 nM

EC50 (δ agonist potency) 7.2 ± 0.9 nM

Solubility in Water
38.49 mg/mL (99.99 mM)

(Sonication recommended)
[2]

Solubility in DMSO
38.49 mg/mL (99.99 mM)

(Sonication recommended)
[2]

Experimental Protocols
Materials

AR-M 1000390 hydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile phosphate-buffered saline (PBS) or sterile water

Complete cell culture medium (e.g., DMEM, RPMI-1640) appropriate for the cell line

Sterile microcentrifuge tubes

Sterile serological pipettes and pipette tips

Vortex mixer

Sonicator (optional, but recommended)[2]

0.22 μm sterile syringe filter

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
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This protocol is recommended for creating a concentrated stock solution that can be stored for

long-term use.

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, weigh out 3.85 mg

of AR-M 1000390 hydrochloride (Molecular Weight = 384.94 g/mol ).

Dissolution: Add the weighed powder to a sterile microcentrifuge tube. Add 1 mL of cell

culture grade DMSO.

Mixing: Vortex the tube thoroughly until the powder is completely dissolved. If necessary,

sonicate the solution for a few minutes to aid dissolution.[2]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

Protocol 2: Preparation of Working Solutions
Working solutions are prepared by diluting the stock solution into the complete cell culture

medium. It is crucial to ensure that the final concentration of DMSO in the cell culture medium

is not toxic to the cells. A final DMSO concentration of less than 0.1% is generally considered

safe for most cell lines, though some can tolerate up to 0.5%.[5] It is recommended to perform

a vehicle control experiment with the same final DMSO concentration to assess its effect on the

cells.

Example: Preparing a 10 μM working solution from a 10 mM DMSO stock:

Serial Dilution (Recommended): To minimize pipetting errors, perform a serial dilution.

Step A (1:10 dilution): Add 10 μL of the 10 mM stock solution to 990 μL of complete cell

culture medium to obtain a 100 μM intermediate solution. Mix well by gentle pipetting.

Step B (1:10 dilution): Add 100 μL of the 100 μM intermediate solution to 900 μL of

complete cell culture medium to obtain the final 10 μM working solution. The final DMSO

concentration will be 0.1%.

Direct Dilution (for higher final concentrations):
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Add 1 μL of the 10 mM stock solution directly to 1 mL of complete cell culture medium. The

final concentration will be 10 μM, and the final DMSO concentration will be 0.1%.

Sterilization: If the working solution is prepared in a non-sterile environment or if there are

concerns about contamination, it can be sterilized by passing it through a 0.22 μm syringe

filter.

Application to Cells: Replace the existing medium in the cell culture plates with the freshly

prepared working solution of AR-M 1000390.

Experimental Workflow
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Stock Solution Preparation (10 mM)

Working Solution Preparation (e.g., 10 µM)
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Caption: Workflow for preparing AR-M 1000390 solutions.
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Signaling Pathway
AR-M 1000390 acts as an agonist at the δ-opioid receptor, which is a G-protein coupled

receptor (GPCR). The canonical signaling pathway for this receptor involves the inhibition of

adenylyl cyclase, leading to a decrease in intracellular cAMP levels.
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Caption: AR-M 1000390 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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